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Compound of Interest

Compound Name: 4-Isopropylhexane-1,5-diamine

CAS No.: 149963-21-3

Cat. No.: B123171 Get Quote

CAS Number: 149963-21-3 Molecular Formula: C

H

N

IUPAC Name: 4-propan-2-ylhexane-1,5-diamine[1][2][3]

Executive Summary
4-Isopropylhexane-1,5-diamine is a specialized aliphatic diamine characterized by a

branched carbon backbone.[1] Unlike linear diamines (e.g., 1,6-hexanediamine) used in

crystalline nylons, the isopropyl substituent at the C4 position introduces significant steric

hindrance and asymmetry.[1] This structural feature disrupts polymer chain packing, making

this compound a critical monomer for amorphous polyamides (transparent nylons) and a latent

curing agent for epoxy resins where extended pot life is required.[1]

Chemical Identity & Physical Properties[3][4][5][6][7]
The molecule features two primary amine groups with distinct steric environments: one at the

terminal C1 position (less hindered) and one at the chiral C5 position (more hindered).

Structural Visualization
The following diagram illustrates the chemical connectivity and the steric environment of the

amine groups.
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4-Isopropylhexane-1,5-diamine Structure
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Caption: Structural logic of CAS 149963-21-3, highlighting the differential reactivity between the

C1 and C5 amine sites due to the isopropyl branch.

Physicochemical Data Table
Property Value Note

Molecular Weight 158.29 g/mol

Appearance Colorless to pale yellow liquid Typical of aliphatic diamines

Boiling Point ~220–230 °C (Predicted) High BP due to H-bonding

LogP 1.1 Moderate lipophilicity

Topological Polar Surface Area 52 Å² Dictates adhesion properties

Rotatable Bonds 4 Flexibility for crosslinking

Synthesis & Production Methodologies
The synthesis of 4-Isopropylhexane-1,5-diamine is non-trivial due to the specific positioning

of the isopropyl group. Industrial routes typically employ cyanoethylation followed by reductive

amination or nitrile reduction.

Primary Synthetic Pathway (Keto-Nitrile Route)
This route ensures the correct carbon skeleton construction before introducing the amine

functionalities.
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Precursor Formation (Michael Addition):

Reactants: 3-Methyl-2-butanone (Isopropyl Methyl Ketone) + Acrylonitrile.[1]

Catalyst: Strong base (e.g., KOH or Triton B).[1]

Mechanism:[1][4][5] The thermodynamic enolate of the ketone attacks the acrylonitrile.

While kinetic control favors the terminal methyl, thermodynamic control (high temp,

equilibrium) favors the substituted carbon, leading to the branched intermediate 4-

isopropyl-5-oxohexanenitrile.[1]

Note: Isomer separation may be required to isolate the 4-isopropyl isomer from the linear

6-methyl-5-oxoheptanenitrile.

Reductive Amination/Hydrogenation:

Reactants: 4-Isopropyl-5-oxohexanenitrile + NH

+ H

.[1]

Catalyst: Raney Nickel or Cobalt.

Conditions: High pressure (50–100 bar), 80–120 °C.[1]

Transformation: The ketone moiety undergoes reductive amination to form the C5 amine,

while the nitrile group is hydrogenated to the C1 primary amine.[1]

Alternative Route (Malononitrile Strategy)
As indicated in specialized chemical catalogs [1], a route involving malononitrile is utilized for

specific isomer control.[1]

Step 1: Knoevenagel condensation of Isobutyraldehyde with Malononitrile to form 2-

isopropylidenemalononitrile.

Step 2: Michael addition of a C3-ketone enolate (e.g., acetone derivative) followed by

decarboxylation/reduction. Note: This route is more complex and typically reserved for high-
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purity research grades.[1]

Self-Validating Quality Protocol
To ensure the integrity of the synthesized diamine, the following protocol is recommended:

Amine Value Titration: Dissolve 0.5g sample in acetic acid. Titrate with 0.1N Perchloric acid

in acetic acid using Crystal Violet indicator.

Validation: Theoretical Amine Value =

. Deviations >5% indicate incomplete reduction or oligomerization.

GC-MS Analysis: Use a non-polar column (HP-5). Look for the molecular ion peak at m/z

158 and characteristic fragment loss of isopropyl (m/z 115).

Applications in Material Science
Epoxy Curing Agents (Latent Systems)
CAS 149963-21-3 serves as a superior curing agent compared to linear amines (e.g., DETA,

TETA) for applications requiring latency (long pot life).[1]

Mechanism: The C1 amine reacts rapidly with epoxy groups at room temperature (B-stage).

The C5 amine, shielded by the bulky isopropyl group and the methyl branch, reacts

significantly slower, often requiring heat activation.[1]

Benefit: This "staged" curing allows for the formulation of one-pot adhesives that remain

workable for hours but cure fully upon heating.

Amorphous Polyamides (Transparent Nylons)
When polymerized with dicarboxylic acids (e.g., terephthalic acid), this diamine prevents the

formation of crystalline spherulites.[1]

Optical Clarity: The isopropyl side chain disrupts inter-chain hydrogen bonding regularity,

resulting in a polymer with high light transmission.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://patents.google.com/patent/CN104098434A/en
https://patents.google.com/patent/CN104098434A/en
https://patents.google.com/patent/CN104098434A/en
https://patents.google.com/patent/CN104098434A/en
https://patents.google.com/patent/CN104098434A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dimensional Stability: The hydrophobic isopropyl group reduces water absorption compared

to standard Nylon 6,6, maintaining mechanical properties in humid environments.[1]

Experimental Workflow: Polyamide Synthesis
Objective: Synthesis of amorphous semi-aromatic polyamide.

Salt Formation:

Mix equimolar amounts of 4-Isopropylhexane-1,5-diamine and Terephthalic acid in

ethanol.

Heat to 60°C until dissolved, then cool to precipitate the "Nylon Salt".[1] Filter and dry.

Polycondensation:

Place salt in a high-pressure autoclave.

Purge with N

. Heat to 220°C (1 hour) to form prepolymer.

Raise temperature to 270°C and apply vacuum (<1 mmHg) for 30 mins to drive off water

and increase molecular weight.

Characterization:

Measure Intrinsic Viscosity (IV) in m-cresol. Target IV > 0.8 dL/g for structural applications.

Safety and Handling
Hazards: Like most low-molecular-weight aliphatic amines, this compound is corrosive (Skin

Corr.[1] 1B) and causes severe eye damage.

Storage: Store under nitrogen atmosphere. Amines react with atmospheric CO

to form carbamates (white crust), which deactivate the curing potential.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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